Cas no 2229599-21-5 (4-amino-4-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-ol
• CAS No: 2229599-21-5
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6005125
• PubChem ID: 165666238
• Update Time: 2025-08-04

4-amino-4-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-ol
• EN300-1831617
• 2229599-21-5

• Inchi： 1S/C10H17N3O/c1-13-7-8(6-12-13)10(11)4-2-9(14)3-5-10/h6-7,9,14H,2-5,11H2,1H3
• InChI Key： NCEAJSMYMFNERE-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=NN(C)C=2)(CC1)N

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-amino-4-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-ol

Comprehensive Overview of 4-amino-4-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-ol (CAS No. 2229599-21-5)

4-amino-4-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-ol is a novel organic compound with a unique structural framework, combining a cyclohexane ring with a 1-methyl-1H-pyrazol-4-yl substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of both amino and hydroxyl functional groups enhances its reactivity, making it a versatile intermediate for synthesizing more complex molecules.

The compound's CAS number 2229599-21-5 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Researchers often search for "4-amino-4-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-ol synthesis" or "CAS 2229599-21-5 applications" to explore its synthetic pathways and industrial uses. Its structural features align with current trends in fragment-based drug design and bioisosteric replacements, which are hot topics in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 4-amino-4-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-ol has surged due to their role in developing kinase inhibitors and GPCR modulators. These targets are critical in treating diseases such as cancer and neurological disorders. The compound's pyrazole moiety is particularly noteworthy, as pyrazole derivatives are known for their pharmacological activities, including anti-inflammatory and antimicrobial effects.

From a synthetic perspective, 4-amino-4-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-ol can be prepared via multi-step organic reactions, including cyclohexane functionalization and N-methylation. Optimizing these processes is a common focus in academic and industrial labs, with queries like "efficient synthesis of 4-amino-4-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-ol" frequently appearing in scientific literature. The compound's stability under various pH conditions also makes it suitable for formulation studies.

Environmental and safety considerations are paramount when handling 4-amino-4-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-ol. While it is not classified as hazardous, proper storage and handling protocols should be followed to ensure workplace safety. Researchers often seek information on "CAS 2229599-21-5 safety data" or "4-amino-4-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-ol MSDS" to comply with regulatory standards.

The compound's potential extends beyond pharmaceuticals. Its unique structure could be leveraged in material science, particularly in designing polymeric coatings or catalysts. The integration of pyrazole rings into polymers has shown promise in enhancing thermal stability and mechanical properties, aligning with the growing interest in high-performance materials.

In summary, 4-amino-4-(1-methyl-1H-pyrazol-4-yl)cyclohexan-1-ol (CAS No. 2229599-21-5) represents a multifaceted compound with broad applicability. Its relevance in drug discovery, agrochemicals, and advanced materials underscores its importance in modern chemistry. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in science and technology.